Cas no 120181-08-0 (Chrysophanol tetraglucoside)

• Product name: Chrysophanol tetraglucoside
• CAS No: 120181-08-0
• MF: C₃₉H₅₀O₂₄
• MW: 902.799914836884
• CID: 4671449
• PubChem ID: 11972361

Chrysophanol tetraglucoside Chemical and Physical Properties

Names and Identifiers

• 1-[(O-
• cent-D-glucopyranosyl-(1 inverted exclamation marku6)-O-
• A-D-glucopyranosyl-(1 inverted exclamation marku3)-O-
• A-D-glucopyranosyl-(1 inverted exclamation marku6)-
• 1-[6-O-[3-O-(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)-beta-D-glucopyranosyl]-beta-D-glucopyr
• Chrysophanol tetraglucoside
• E88743
• 1-[(O-beta-D-Glucopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->3)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione
• A-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione
• AKOS040760327
• DTXSID701100402
• 9,10-Anthracenedione, 1-[(O-beta-D-glucopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->3)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-
• 120181-08-0
• HY-N8206
• FS-7257
• 1-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-8-hydroxy-3-methylanthracene-9,10-dione
• CS-0140303
• Chrysophanol 1-O-beta-tetraglucoside
• CHEBI:193938
• 1-[6-[[3,5-dihydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-8-hydroxy-3-methylanthracene-9,10-dione
• Chrysophanol 1-tetraglucoside
• DA-51884
• 1-[(O-I(2)-D-Glucopyranosyl-(1a6)-O-I(2)-D-glucopyranosyl-(1a3)-O-I(2)-D-glucopyranosyl-(1a6)-I(2)-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione

• Inchi： 1S/C39H50O24/c1-11-5-13-21(27(48)20-12(22(13)43)3-2-4-14(20)42)15(6-11)58-38-32(53)29(50)24(45)18(61-38)10-57-37-34(55)35(26(47)17(8-41)60-37)63-39-33(54)30(51)25(46)19(62-39)9-56-36-31(52)28(49)23(44)16(7-40)59-36/h2-6,16-19,23-26,28-42,44-47,49-55H,7-10H2,1H3/t16-,17-,18-,19-,23-,24-,25-,26-,28+,29+,30+,31-,32-,33-,34-,35+,36-,37-,38-,39+/m1/s1
• InChI Key： CWGIPJXDFYVNHH-FTBXXNAOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@@H]1[C@H]([C@H](OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](OC3=CC(C)=CC4C(C5C=CC=C(C=5C(C3=4)=O)O)=O)O2)O)O)O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 902.26920246g/mol
• Monoisotopic Mass: 902.26920246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 63
• Rotatable Bond Count: 12
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 391

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Chrysophanol tetraglucoside

Chrysophanol Tetraglucoside: A Comprehensive Overview

Chrysophanol tetraglucoside (CAS No. 120181-08-0) is a bioactive compound that has garnered significant attention in the fields of pharmacology, nutrition, and cosmetics. This compound, also referred to as tetraglycosyl chrysophanol, is a derivative of chrysophanol, a well-known anthraquinone found in various plants. The addition of four glucose units to the chrysophanol backbone not only enhances its solubility but also modulates its bioavailability and pharmacological properties.

The structural uniqueness of chrysophanol tetraglucoside lies in its ability to combine the antioxidant properties of chrysophanol with the functional benefits of polysaccharides. Recent studies have demonstrated that this compound exhibits potent antioxidant activity, making it a promising candidate for use in functional foods and cosmeceuticals. Moreover, its ability to scavenge free radicals has been linked to potential applications in mitigating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the most compelling aspects of chrysophanol tetraglucoside is its anti-inflammatory properties. Research conducted in 2023 revealed that this compound significantly reduces inflammation by inhibiting key inflammatory pathways, such as the NF-κB signaling cascade. This finding has opened new avenues for its use in developing novel anti-inflammatory agents for chronic inflammatory diseases like arthritis and inflammatory bowel disease.

Another area where chrysophanol tetraglucoside has shown remarkable potential is in cancer prevention and treatment. Studies have indicated that this compound induces apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxicity that could be harnessed for targeted therapies. Furthermore, its ability to modulate key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, highlights its role as a potential chemopreventive agent.

The cosmetic industry has also taken notice of chrysophanol tetraglucoside, particularly due to its skin-benefiting properties. Clinical trials have demonstrated that topical application of this compound can improve skin elasticity, reduce wrinkle formation, and protect against UV-induced photodamage. These findings underscore its potential as a key ingredient in high-end skincare products aimed at combating signs of aging.

From a nutritional perspective, chrysophanol tetraglucoside has been explored as a functional ingredient in dietary supplements. Its ability to enhance gut health by promoting the growth of beneficial gut microbiota has been documented in recent studies. This property makes it an attractive option for formulating probiotic-rich supplements designed to improve digestive health and overall well-being.

In terms of synthesis and extraction, researchers have developed innovative methods to produce chrysophanol tetraglucoside on a larger scale. These methods include enzymatic glycosylation and fermentation-based approaches, which not only enhance yield but also ensure the sustainability of production processes. Such advancements are critical for meeting the growing demand for this compound across various industries.

Looking ahead, the future of chrysophanol tetraglucoside seems promising as ongoing research continues to uncover new applications and mechanisms of action. Collaborative efforts between academia and industry are expected to drive further innovation, leading to the development of novel products that leverage the unique properties of this compound.